Cas no 1261901-27-2 (4-Bromo-N-ethyl-5-fluoro-2-nitroaniline)
1261901-27-2 structure
Product Name:4-Bromo-N-ethyl-5-fluoro-2-nitroaniline
CAS No:1261901-27-2
MF:C8H8BrFN2O2
MW:263.063724517822
MDL:MFCD18311822
CID:1025168
PubChem ID:53216243
Update Time:2025-04-20
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-N-ethyl-5-fluoro-2-nitroaniline
- 1261901-27-2
- DTXSID00681499
- MFCD18311822
- CS-0211219
- A889585
- DB-367625
- Benzenamine, 4-bromo-N-ethyl-5-fluoro-2-nitro-
- BS-20161
- AKOS015157189
-
- MDL: MFCD18311822
- Inchi: 1S/C8H8BrFN2O2/c1-2-11-7-4-6(10)5(9)3-8(7)12(13)14/h3-4,11H,2H2,1H3
- InChI Key: PVLLDACXHGOJBU-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)[N+](=O)[O-])NCC)F
Computed Properties
- Exact Mass: 261.97500
- Monoisotopic Mass: 261.97532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 57.85000
- LogP: 3.52440
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline Customs Data
- HS CODE:2921420090
- Customs Data:
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019148086-25g |
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline |
1261901-27-2 | 95% | 25g |
451.44 USD | 2021-06-15 | |
| TRC | B545870-10mg |
4-Bromo-n-ethyl-5-fluoro-2-nitroaniline |
1261901-27-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B545870-50mg |
4-Bromo-n-ethyl-5-fluoro-2-nitroaniline |
1261901-27-2 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B545870-100mg |
4-Bromo-n-ethyl-5-fluoro-2-nitroaniline |
1261901-27-2 | 100mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB308991-1 g |
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline; 96% |
1261901-27-2 | 1g |
€144.00 | 2023-04-26 | ||
| abcr | AB308991-5 g |
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline; 96% |
1261901-27-2 | 5g |
€348.00 | 2023-04-26 | ||
| abcr | AB308991-25 g |
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline; 96% |
1261901-27-2 | 25g |
€858.00 | 2023-04-26 | ||
| Fluorochem | 212346-1g |
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline |
1261901-27-2 | 95% | 1g |
£76.00 | 2022-03-01 | |
| Fluorochem | 212346-5g |
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline |
1261901-27-2 | 95% | 5g |
£225.00 | 2022-03-01 | |
| Fluorochem | 212346-25g |
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline |
1261901-27-2 | 95% | 25g |
£600.00 | 2022-03-01 |
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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